Cas no 1337687-06-5 (3-(2,3-dihydro-1H-inden-4-yl)methylpyrrolidine)

• Product Name: 3-(2,3-dihydro-1H-inden-4-yl)methylpyrrolidine
• CAS No: 1337687-06-5
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 5990940
• PubChem ID: 84776440
• Update Time: 2025-08-05

3-(2,3-dihydro-1H-inden-4-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-4-yl)methylpyrrolidine
• 1337687-06-5
• EN300-1748669
• 3-[(2,3-dihydro-1H-inden-4-yl)methyl]pyrrolidine

• Inchi： 1S/C14H19N/c1-3-12-4-2-6-14(12)13(5-1)9-11-7-8-15-10-11/h1,3,5,11,15H,2,4,6-10H2
• InChI Key： ZMERBPZYNNWFJO-UHFFFAOYSA-N
• SMILES： N1CCC(C1)CC1C=CC=C2CCCC=12

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2,3-dihydro-1H-inden-4-yl)methylpyrrolidine

3-(2,3-Dihydro-1H-inden-4-yl)methylpyrrolidine: A Comprehensive Overview

3-(2,3-Dihydro-1H-inden-4-yl)methylpyrrolidine, identified by the CAS number 1337687-06-5, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a dihydroindenyl group, offering a versatile platform for various applications.

The molecular structure of 3-(2,3-dihydro-1H-inden-4-yl)methylpyrrolidine is notable for its bicyclic framework, which includes a five-membered pyrrolidine ring fused with a dihydroindene moiety. This arrangement imparts the compound with distinctive electronic and steric properties, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules. Researchers have explored its ability to act as a scaffold for creating compounds with specific pharmacological activities, such as anti-inflammatory or antitumor properties. The integration of the dihydroindenyl group into the pyrrolidine framework has been shown to enhance the compound's bioavailability and selectivity.

In addition to its pharmaceutical applications, 3-(2,3-dihydro-1H-inden-4-yl)methylpyrrolidine has also found utility in polymer chemistry. Its unique structure allows for the formation of high-performance polymers with tailored mechanical and thermal properties. Recent advancements in polymerization techniques have enabled the synthesis of materials with improved durability and flexibility, making them suitable for use in high-tech industries such as aerospace and electronics.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dihydroindene derivative followed by its coupling with pyrrolidine. Recent research has focused on optimizing these steps to improve yield and purity, employing novel catalysts and reaction conditions that minimize side reactions and enhance efficiency.

The physical properties of CAS No. 1337687-06-5 are well-documented, including its melting point, boiling point, and solubility characteristics. These properties are critical in determining its suitability for various applications and have been extensively studied to ensure safe handling and processing.

In conclusion, 3-(2,3-dihydro-1H-inden-4-yl)methylpyrrolidine, CAS No. 1337687-06-5, stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure and favorable properties make it an invaluable tool in contemporary chemical research and development.